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Compound of Interest

Compound Name: Ethyl alpha-bromophenylacetate

Cat. No.: B129744 Get Quote

An In-depth Technical Guide to Ethyl α-
Bromophenylacetate
This guide provides comprehensive information regarding the physicochemical properties and

relevant experimental data for ethyl α-bromophenylacetate, tailored for researchers, scientists,

and professionals in drug development.

Physicochemical Data Summary
The fundamental molecular properties of ethyl α-bromophenylacetate are summarized below.

This data is essential for experimental design, stoichiometric calculations, and analytical

characterization.
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Parameter Value References

Molecular Formula C₁₀H₁₁BrO₂ [1][2][3][4][5]

Molecular Weight 243.10 g/mol [1][4][5][6]

Alternate Molecular Weight 243.097 g/mol [2][3]

CAS Number 2882-19-1 [2][3][4][6]

IUPAC Name ethyl 2-bromo-2-phenylacetate [1]

Synonyms

Ethyl bromophenylacetate,

Benzeneacetic acid, α-bromo-,

ethyl ester

[1][2][3][4]

Density 1.389 g/mL at 25 °C [6][7]

Boiling Point 89-92 °C at 0.9 mmHg [7]

Refractive Index n20/D >1.5390 [7]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of ethyl α-bromophenylacetate are

critical for its application in research and development. Below are representative experimental

protocols.

Synthesis of Ethyl α-Bromophenylacetate via Hell-Volhard-Zelinsky Reaction

This protocol outlines a common laboratory-scale synthesis of ethyl α-bromophenylacetate.

Materials:

Ethyl phenylacetate

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN) (catalyst)

Carbon tetrachloride (CCl₄) (solvent)
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Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, dropping funnel, heating mantle, separatory funnel,

rotary evaporator.

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

ethyl phenylacetate in carbon tetrachloride.

Add a catalytic amount of AIBN to the solution.

Heat the mixture to reflux.

Slowly add a solution of N-Bromosuccinimide in CCl₄ through the dropping funnel.

Continue refluxing until the reaction is complete (monitored by TLC or GC).

Cool the reaction mixture to room temperature.

Filter the mixture to remove succinimide.

Wash the filtrate with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator to yield crude ethyl

α-bromophenylacetate.

Purify the crude product by vacuum distillation.

Analytical Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the analysis of ethyl α-bromophenylacetate purity and identity.

Instrumentation:
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Gas chromatograph coupled with a mass spectrometer.

Capillary column (e.g., HP-5ms).

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Sample Preparation:

Prepare a 1 mg/mL solution of the synthesized ethyl α-bromophenylacetate in

dichloromethane.

Inject 1 µL of the solution into the GC-MS system.

Data Analysis:

The retention time of the major peak is compared with a known standard.

The mass spectrum is analyzed for the characteristic molecular ion peak and

fragmentation pattern to confirm the structure.

Workflow and Logical Relationships
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The following diagram illustrates a typical workflow for the synthesis and subsequent utilization

of ethyl α-bromophenylacetate in a research context, such as in the development of novel

therapeutic agents.
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Caption: Workflow from synthesis to application of ethyl α-bromophenylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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